![molecular formula C11H8F4N2O4S B6244404 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl fluoranesulfonate CAS No. 2411223-52-2](/img/no-structure.png)
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl fluoranesulfonate
Overview
Description
Compounds with trifluoromethyl groups (-CF3) are often used in pharmaceuticals and agrochemicals due to their unique properties . They are known for their high stability, lipophilicity, and bioavailability .
Synthesis Analysis
The synthesis of trifluoromethyl-containing compounds can be complex and varies depending on the specific compound. For example, one method involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques, including infrared, 1H NMR, 13C NMR spectroscopy, and X-ray diffraction . Density functional theory (DFT) can also be used to optimize the molecular geometry and explore the frontier molecular orbitals .Chemical Reactions Analysis
The chemical reactions involving trifluoromethyl-containing compounds can be diverse. For instance, one study discusses a multi-component reaction that provides a straightforward route to biologically important 3-trifluoromethyl-1,2,4-triazole scaffolds .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various experimental methods. For example, the melting point, boiling point, solubility, and stability can be measured experimentally .Mechanism of Action
Safety and Hazards
The safety and hazards associated with a compound depend on its specific properties. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including its reactivity, toxicity, health effects, first aid, storage, disposal, protective equipment, and spill-handling procedures .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl fluoranesulfonate involves the reaction of 2,6-dimethyl-4-nitrophenol with trifluoromethyl-1,2,4-oxadiazole to form 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol, which is then reacted with fluoranesulfonyl chloride to yield the final product.", "Starting Materials": [ "2,6-dimethyl-4-nitrophenol", "trifluoromethyl-1,2,4-oxadiazole", "fluoranesulfonyl chloride" ], "Reaction": [ "Step 1: 2,6-dimethyl-4-nitrophenol is reacted with trifluoromethyl-1,2,4-oxadiazole in the presence of a base such as potassium carbonate in a suitable solvent such as dimethylformamide to yield 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol.", "Step 2: 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol is then reacted with fluoranesulfonyl chloride in the presence of a base such as triethylamine in a suitable solvent such as dichloromethane to yield the final product, 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl fluoranesulfonate." ] } | |
CAS RN |
2411223-52-2 |
Product Name |
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl fluoranesulfonate |
Molecular Formula |
C11H8F4N2O4S |
Molecular Weight |
340.3 |
Purity |
95 |
Origin of Product |
United States |
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